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Compound of Interest

Compound Name: AC1-IN-1

Cat. No.: B10831455 Get Quote

Essential Safety and Handling Guide for AC1-IN-
1
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential safety and

logistical information for the potent and selective Adenylyl cyclase type 1 (AC1) inhibitor, AC1-
IN-1.

Personal Protective Equipment (PPE) and Handling
When working with AC1-IN-1, adherence to strict safety protocols is necessary to minimize

exposure and ensure a safe laboratory environment. The following personal protective

equipment should be worn at all times:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. It is crucial

to inspect gloves before use and change them frequently, especially if contaminated.

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.
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Respiratory Protection: If working with the compound in powdered form or if there is a risk of

aerosolization, a NIOSH-approved respirator is necessary.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Avoid inhalation of dust or fumes and any direct contact with skin and eyes. After handling,

wash hands thoroughly. Contaminated clothing should not be removed from the laboratory and

should be properly decontaminated before reuse.

Storage and Disposal Procedures
Storage: AC1-IN-1 should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area.[1] For long-term storage, it is recommended to store the compound at -20°C

for up to one month or at -80°C for up to six months.[1]

Disposal: AC1-IN-1 and any contaminated materials should be disposed of as hazardous

chemical waste. Do not dispose of down the sink.[2] All waste must be collected in properly

labeled, sealed containers and disposed of in accordance with local, state, and federal

regulations. Consult your institution's environmental health and safety (EHS) office for specific

disposal procedures.

Quantitative Data Summary
Property Value Source

IC50 0.54 µM MedchemExpress

Storage (Short Term) -20°C (up to 1 month) MedchemExpress[1]

Storage (Long Term) -80°C (up to 6 months) MedchemExpress[1]

Experimental Workflow for Safe Handling of AC1-IN-
1
The following diagram outlines the procedural steps for the safe handling of AC1-IN-1 in a

laboratory setting.
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Safe Handling Workflow for AC1-IN-1
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Handling
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- Nitrile gloves

Prepare work area in a chemical fume hood

Weigh AC1-IN-1 in a contained manner

Prepare stock solution

Perform experiment

Decontaminate work surfaces

Dispose of waste in labeled hazardous waste containers

Doff PPE in the correct order

Wash hands thoroughly
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Caption: Procedural workflow for the safe handling of AC1-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. research.cuanschutz.edu [research.cuanschutz.edu]

To cite this document: BenchChem. [Personal protective equipment for handling AC1-IN-1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831455#personal-protective-equipment-for-
handling-ac1-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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